![molecular formula C17H15N3O5S B11461199 2-(2,4-Dimethoxyphenyl)-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole](/img/structure/B11461199.png)
2-(2,4-Dimethoxyphenyl)-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole
Overview
Description
- It features a fused 1,3,4-oxadiazole ring system, which contributes to its unique properties.
- The compound’s structure includes a 2,4-dimethoxyphenyl group and a 4-nitrobenzylsulfanyl group.
2-(2,4-Dimethoxyphenyl)-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole: is a chemical compound with the molecular formula CHNOS.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate precursors, followed by cyclization to form the oxadiazole ring.
Reaction Conditions: Specific reaction conditions may vary, but typical methods involve heating the reactants in suitable solvents under reflux.
Industrial Production: While not widely produced industrially, research laboratories synthesize this compound for scientific investigations.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products depend on the reaction conditions, but modifications of the phenyl and sulfanyl groups are common outcomes.
Scientific Research Applications
Biology: It may serve as a probe for biological studies due to its unique structure.
Medicine: Investigations explore its potential as a drug candidate or as a scaffold for designing bioactive molecules.
Industry: Limited industrial applications exist, but its properties may find use in specialized fields.
Mechanism of Action
- The compound’s mechanism of action depends on its specific targets.
- It could interact with enzymes, receptors, or other biomolecules, affecting cellular processes.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The specific arrangement of functional groups in our compound distinguishes it from related structures.
Properties
Molecular Formula |
C17H15N3O5S |
|---|---|
Molecular Weight |
373.4 g/mol |
IUPAC Name |
2-(2,4-dimethoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,3,4-oxadiazole |
InChI |
InChI=1S/C17H15N3O5S/c1-23-13-7-8-14(15(9-13)24-2)16-18-19-17(25-16)26-10-11-3-5-12(6-4-11)20(21)22/h3-9H,10H2,1-2H3 |
InChI Key |
XVXXOHATDGUJCN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)[N+](=O)[O-])OC |
Origin of Product |
United States |
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